![molecular formula C14H13N3O3 B6248424 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid CAS No. 2411279-74-6](/img/no-structure.png)
2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid
Overview
Description
2-(5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl)acetic acid, also known as OPPA, is a novel compound with promising applications in the field of drug development and scientific research. OPPA is a derivative of pyrazolo[1,5-a]pyrimidine, a heterocyclic aromatic compound with a fused five-membered ring structure. The compound is of interest due to its ability to interact with several proteins and enzymes, and its potential to act as an agonist or antagonist in certain biochemical pathways.
Scientific Research Applications
2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid has been used in a variety of scientific research applications, including the study of protein-protein interactions, enzyme activity, and drug-receptor interactions. 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid has been shown to interact with several proteins, including the enzyme glutamate dehydrogenase, as well as the G-protein coupled receptor GRK2. Furthermore, 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid has been used to study the effects of certain drugs on their target receptors, such as the opioid receptor.
Mechanism of Action
The mechanism of action of 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid is not yet fully understood. However, it is believed that 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid interacts with certain proteins and enzymes, which then leads to changes in their activity or function. For example, 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid has been shown to interact with the enzyme glutamate dehydrogenase, leading to an increase in its activity. Furthermore, 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid has been found to interact with the G-protein coupled receptor GRK2, which leads to changes in the receptor's activity and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid are not yet fully understood. However, it has been shown to interact with several proteins and enzymes, leading to changes in their activity or function. For example, 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid has been found to interact with the enzyme glutamate dehydrogenase, leading to an increase in its activity. Furthermore, 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid has been found to interact with the G-protein coupled receptor GRK2, which leads to changes in the receptor's activity and function.
Advantages and Limitations for Lab Experiments
The use of 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid in lab experiments has several advantages. Firstly, it is a relatively inexpensive compound, making it accessible to many researchers. Furthermore, 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid is relatively stable and can be stored for long periods of time without degradation. Additionally, 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid is relatively easy to synthesize, making it a useful tool for researchers. However, there are some limitations to the use of 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid in lab experiments. For example, 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid is not water soluble, making it difficult to use in certain experiments. Additionally, the mechanism of action of 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid is not yet fully understood, making it difficult to predict its effects in certain experiments.
Future Directions
The potential future directions for 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid research are numerous. Firstly, further research into the mechanism of action of 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid is needed in order to better understand its effects on proteins and enzymes. Additionally, further research into the biochemical and physiological effects of 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid is needed in order to determine its potential therapeutic applications. Furthermore, further research into the synthesis of 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid is needed in order to improve its efficiency and cost-effectiveness. Finally, further research into the use of 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid in lab experiments is needed in order to maximize its potential in scientific research.
Synthesis Methods
2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid can be synthesized in several different ways. One method involves the condensation of 5-amino-1,2-dihydro-2-phenylpyrazole-3-carboxylic acid and ethyl acetoacetate in the presence of piperidine and acetic acid. This method has been found to be efficient and cost-effective, and has been used to synthesize 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid with high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid' involves the synthesis of the pyrazolo[1,5-a]pyrimidine ring system followed by the introduction of the acetic acid moiety.", "Starting Materials": [ "Phenylhydrazine", "Ethyl acetoacetate", "Acetic anhydride", "Benzaldehyde", "Ammonium acetate", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Sulfuric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Synthesis of 5-phenyl-1H-pyrazole-3-carboxylic acid", "a. Dissolve phenylhydrazine (1 eq) in ethanol and add ethyl acetoacetate (1.2 eq) and acetic anhydride (1.2 eq).", "b. Heat the reaction mixture at reflux for 4-6 hours.", "c. Cool the reaction mixture and add water to precipitate the product.", "d. Filter and dry the product to obtain 5-phenyl-1H-pyrazole-3-carboxylic acid.", "Step 2: Synthesis of 5-phenyl-2-(phenylamino)-1H-pyrazole-3-carboxylic acid", "a. Dissolve benzaldehyde (1.2 eq) and 5-phenyl-1H-pyrazole-3-carboxylic acid (1 eq) in ethanol.", "b. Add ammonium acetate (1.2 eq) and sodium hydroxide (1.2 eq) to the reaction mixture.", "c. Heat the reaction mixture at reflux for 4-6 hours.", "d. Cool the reaction mixture and acidify with hydrochloric acid.", "e. Filter and dry the product to obtain 5-phenyl-2-(phenylamino)-1H-pyrazole-3-carboxylic acid.", "Step 3: Synthesis of 5-phenyl-2-(phenylamino)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-one", "a. Dissolve 5-phenyl-2-(phenylamino)-1H-pyrazole-3-carboxylic acid (1 eq) in sulfuric acid.", "b. Add sodium nitrite (1.2 eq) to the reaction mixture.", "c. Cool the reaction mixture and add sodium bicarbonate to neutralize the excess acid.", "d. Add water to the reaction mixture and extract with ethyl acetate.", "e. Dry the organic layer and evaporate the solvent to obtain 5-phenyl-2-(phenylamino)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-one.", "Step 4: Synthesis of 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid", "a. Dissolve 5-phenyl-2-(phenylamino)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-one (1 eq) in water.", "b. Add sodium hydroxide (1.2 eq) and acetic acid (1.2 eq) to the reaction mixture.", "c. Heat the reaction mixture at reflux for 4-6 hours.", "d. Cool the reaction mixture and acidify with hydrochloric acid.", "e. Filter and dry the product to obtain 2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid." ] } | |
CAS RN |
2411279-74-6 |
Product Name |
2-{5-oxo-2-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid |
Molecular Formula |
C14H13N3O3 |
Molecular Weight |
271.3 |
Purity |
95 |
Origin of Product |
United States |
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